Cas no 17081-04-8 (Acetyl 2,3,4-tri-O-acetyl-6-deoxy-beta-D-glucopyranoside)

Acetyl 2,3,4-tri-O-acetyl-6-deoxy-beta-D-glucopyranoside structure
17081-04-8 structure
Product Name:Acetyl 2,3,4-tri-O-acetyl-6-deoxy-beta-D-glucopyranoside
CAS No:17081-04-8
MF:C14H20O9
MW:332.303205490112
CID:2658720
Update Time:2024-02-29

Acetyl 2,3,4-tri-O-acetyl-6-deoxy-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 6-Deoxy-β-D-glucopyranose tetraacetate
    • QZQMGQQOGJIDKJ-NTXHMQPZSA-N
    • 1,2,3,4-Tetra-O-acetyl-6-deoxyhexopyranose #
    • 6-Deoxy-beta-D-glucopyranose tetraacetate
    • 1,2,3,4-Tetra-O-Acetyl-6-Deoxy-beta-D-Glucopyranose
    • Acetyl 2,3,4-tri-O-acetyl-6-deoxy-.beta.-D-glucopyranoside
    • Acetyl 2,3,4-tri-O-acetyl-6-deoxy-beta-D-glucopyranoside
    • Inchi: 1S/C14H20O9/c1-6-11(20-7(2)15)12(21-8(3)16)13(22-9(4)17)14(19-6)23-10(5)18/h6,11-14H,1-5H3/t6-,11-,12+,13-,14+/m1/s1
    • InChI Key: QZQMGQQOGJIDKJ-NTXHMQPZSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 487
  • XLogP3: 1.1
  • Topological Polar Surface Area: 114

Acetyl 2,3,4-tri-O-acetyl-6-deoxy-beta-D-glucopyranoside Related Literature

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